1-benzyl-4-(3-pyridinylcarbonyl)piperazine

• IUPAC Name: (4-benzylpiperazin-1-yl)-pyridin-3-ylmethanone
• InChI: InChI=1S/C17H19N3O/c21-17(16-7-4-8-18-13-16)20-11-9-19(10-12-20)14-15-5-2-1-3-6-15/h1-8,13H,9-12,14H2
• InChI Key: VEYIKXQRSGOUQQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=CC=C2)C(=O)C3=CN=CC=C3
• Molecular Formula: C17H19N3O
• Molecular Weight: 281.35 g/mol

Description

1-benzyl-4-(3-pyridinylcarbonyl)piperazine, also known as BPCP, is a chemical compound that has been widely studied for its potential use in scientific research. This compound has been shown to have a variety of biochemical and physiological effects, making it a valuable tool for investigating various biological processes.

Mechanism of Action

The exact mechanism of action of 1-benzyl-4-(3-pyridinylcarbonyl)piperazine is not fully understood, but it is believed to act as a partial agonist at dopamine and serotonin receptors. This means that 1-benzyl-4-(3-pyridinylcarbonyl)piperazine can activate these receptors to some extent, but not to the same degree as full agonists. This partial agonist activity may explain some of the unique effects of 1-benzyl-4-(3-pyridinylcarbonyl)piperazine on behavior and physiology.
Biochemical and Physiological Effects:
1-benzyl-4-(3-pyridinylcarbonyl)piperazine has been shown to have a variety of biochemical and physiological effects, including modulation of neurotransmitter release, changes in neuronal activity, and alterations in gene expression. These effects have been observed in both in vitro and in vivo models, suggesting that 1-benzyl-4-(3-pyridinylcarbonyl)piperazine has a broad range of potential applications in scientific research.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-benzyl-4-(3-pyridinylcarbonyl)piperazine is its ability to selectively target specific receptors in the brain, allowing researchers to investigate the role of these receptors in various physiological processes. However, one limitation of 1-benzyl-4-(3-pyridinylcarbonyl)piperazine is that it may not fully replicate the effects of endogenous neurotransmitters, which can limit its utility in certain experimental contexts.

Future Directions

There are many potential future directions for research involving 1-benzyl-4-(3-pyridinylcarbonyl)piperazine. One area of interest is the development of more selective 1-benzyl-4-(3-pyridinylcarbonyl)piperazine analogs that can target specific subtypes of receptors in the brain. Additionally, 1-benzyl-4-(3-pyridinylcarbonyl)piperazine could be used to investigate the role of dopamine and serotonin receptors in various disease states, such as Parkinson's disease and depression. Finally, 1-benzyl-4-(3-pyridinylcarbonyl)piperazine could be used in conjunction with other research tools, such as optogenetics and imaging techniques, to gain a more complete understanding of the complex interactions between neurotransmitters and the brain.

Synthesis Methods

1-benzyl-4-(3-pyridinylcarbonyl)piperazine can be synthesized through a multi-step process involving the reaction of piperazine with benzyl chloride, followed by the reaction of the resulting product with 3-pyridinecarboxylic acid. This synthesis method has been well-established in the literature and has been used to produce high-quality 1-benzyl-4-(3-pyridinylcarbonyl)piperazine for research purposes.

Scientific Research Applications

1-benzyl-4-(3-pyridinylcarbonyl)piperazine has been used extensively in scientific research, particularly in the fields of neuroscience and pharmacology. This compound has been shown to interact with a variety of receptors in the brain, including dopamine, serotonin, and adrenergic receptors. As a result, 1-benzyl-4-(3-pyridinylcarbonyl)piperazine has been used to study the role of these receptors in various physiological processes, such as learning and memory, anxiety, and addiction.